hematoporphyrin dipentyl ether
hematoporphyrin dipentyl ether
Brand Name:
Vulcanchem
CAS No.:
109351-24-8
VCID:
VC0024796
InChI:
InChI=1S/C44H58N4O6/c1-9-11-13-19-53-29(7)43-27(5)35-21-33-25(3)31(15-17-41(49)50)37(45-33)24-38-32(16-18-42(51)52)26(4)34(46-38)22-39-44(30(8)54-20-14-12-10-2)28(6)36(48-39)23-40(43)47-35/h21-24,29-30,47-48H,9-20H2,1-8H3,(H,49,50)(H,51,52)
SMILES:
CCCCCOC(C)C1=C(C2=CC3=C(C(=C(N3)C=C4C(=C(C(=N4)C=C5C(=C(C(=N5)C=C1N2)C)CCC(=O)O)CCC(=O)O)C)C)C(C)OCCCCC)C
Molecular Formula:
C44H58N4O6
Molecular Weight:
739 g/mol
hematoporphyrin dipentyl ether
CAS No.: 109351-24-8
Main Products
VCID: VC0024796
Molecular Formula: C44H58N4O6
Molecular Weight: 739 g/mol
| CAS No. | 109351-24-8 |
|---|---|
| Product Name | hematoporphyrin dipentyl ether |
| Molecular Formula | C44H58N4O6 |
| Molecular Weight | 739 g/mol |
| IUPAC Name | 3-[18-(2-carboxyethyl)-3,7,12,17-tetramethyl-8,13-bis(1-pentoxyethyl)-22,23-dihydroporphyrin-2-yl]propanoic acid |
| Standard InChI | InChI=1S/C44H58N4O6/c1-9-11-13-19-53-29(7)43-27(5)35-21-33-25(3)31(15-17-41(49)50)37(45-33)24-38-32(16-18-42(51)52)26(4)34(46-38)22-39-44(30(8)54-20-14-12-10-2)28(6)36(48-39)23-40(43)47-35/h21-24,29-30,47-48H,9-20H2,1-8H3,(H,49,50)(H,51,52) |
| Standard InChIKey | OTYANVOPFDTJQO-UHFFFAOYSA-N |
| SMILES | CCCCCOC(C)C1=C(C2=CC3=C(C(=C(N3)C=C4C(=C(C(=N4)C=C5C(=C(C(=N5)C=C1N2)C)CCC(=O)O)CCC(=O)O)C)C)C(C)OCCCCC)C |
| Canonical SMILES | CCCCCOC(C)C1=C(C2=CC3=C(C(=C(N3)C=C4C(=C(C(=N4)C=C5C(=C(C(=N5)C=C1N2)C)CCC(=O)O)CCC(=O)O)C)C)C(C)OCCCCC)C |
| Synonyms | hematoporphyrin dipentyl ether HP-diamyl ethe |
| PubChem Compound | 176113 |
| Last Modified | Nov 11 2021 |
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